In situ alignment of graphene nanoplatelets in poly(vinyl alcohol) nanocomposite fibers with controlled stepwise interfacial exfoliation†
Nanoscale Advances Pub Date: 2019-05-06 DOI: 10.1039/C9NA00191C
Abstract
Hierarchically microstructured tri-axial poly(vinyl alcohol)/graphene nanoplatelet (PVA/GNP) composite fibers were fabricated using a dry-jet wet spinning technique. The composites with distinct PVA/GNPs/PVA phases led to highly oriented and evenly distributed graphene nanoplatelets (GNPs) as a result of molecular chain-assisted interfacial exfoliation. With a concentration of 3.3 wt% continuously aligned GNPs, the composite achieved a ∼73.5% increase in Young's modulus (∼38 GPa), as compared to the pure PVA fiber, and an electrical conductivity of ∼0.38 S m−1, one of the best mechanical/electrical properties reported for polymer/GNP nanocomposite fibers. This study has broader impacts on textile engineering, wearable robotics, smart sensors, and optoelectronic devices.
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Journal Name：Nanoscale Advances
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CAS no.: 16881-33-7
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CAS no.: 16420-30-7
